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Compound of Interest

Compound Name: 2-Bromo-5-nitroaniline

Cat. No.: B076971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Bromo-5-nitroaniline (CAS No: 10403-47-1). The information herein is

intended to support research, development, and quality control activities by providing key data

points, experimental methodologies, and a visual representation of a common synthetic

pathway.

Core Physicochemical Data
2-Bromo-5-nitroaniline is a yellow crystalline solid primarily utilized as an intermediate in

organic synthesis.[1] Its chemical structure, featuring a bromine atom and a nitro group on an

aniline backbone, dictates its physical and chemical behavior. A summary of its key quantitative

properties is presented below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₅BrN₂O₂ [2][3][4][5][6][7]

Molecular Weight 217.02 g/mol [2][4][5][6][7]

Melting Point 137-142 °C [2][3][8][9]

Boiling Point 334.5 ± 22.0 °C at 760 mmHg [2][8]

Density 1.8 ± 0.1 g/cm³ [1][2][8]

Appearance

Yellow to yellow-green or

yellow-brown powder, crystals,

or needles.

[1][3]

Solubility

Slightly soluble in water;

soluble in organic solvents like

ethanol and acetone.

[1][5][8]

Vapor Pressure 0.000127 mmHg at 25 °C [8]

Flash Point 156.1 °C [8]

Refractive Index 1.669 [8]

Spectral Data
Spectral analysis is crucial for the identification and characterization of 2-Bromo-5-
nitroaniline.

Infrared (IR) Spectrum: Conforms to the characteristic peaks expected for its functional

groups.[3] Data is available from sources such as the NIST WebBook and PubChem.[4][10]

Nuclear Magnetic Resonance (NMR) Spectrum: Both ¹H NMR and ¹³C NMR spectral data

are available and can be found in databases like ChemicalBook and PubChem.[4][11]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, providing

information on the fragmentation pattern of the molecule.[6]

Experimental Protocols
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Detailed methodologies for determining key physicochemical properties are essential for

reproducibility and validation.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity.[12] A sharp melting range typically signifies a

pure compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[12]

Capillary tubes (sealed at one end)[13][14]

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 2-Bromo-5-nitroaniline sample is completely dry and finely

powdered. If necessary, grind the crystals using a mortar and pestle.[15]

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

collect a small amount. Invert the tube and tap it gently on a hard surface to pack the solid

into the sealed end. The packed sample height should be 1-2 mm.[14]

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.[13]

Heat the sample rapidly to a temperature approximately 15-20 °C below the expected

melting point (around 120 °C).[13]

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[12]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).
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Record the temperature at which the entire sample has completely melted (the end of the

melting range).[12][16]

Cooling and Repetition: Allow the apparatus to cool sufficiently before performing a second

measurement to confirm the result.[13]

Solubility Determination (Qualitative)
This protocol provides a general method for assessing the solubility of 2-Bromo-5-nitroaniline
in various solvents.

Apparatus:

Test tubes and rack

Spatula

Graduated cylinder or pipettes

Vortex mixer (optional)

Water, ethanol, acetone

Procedure:

Solvent Addition: Place approximately 25 mg of 2-Bromo-5-nitroaniline into a clean, dry

test tube.[17]

Initial Solvent: Add 0.75 mL of the desired solvent (e.g., water) to the test tube in small

portions.[17]

Dissolution: After each addition, shake or vortex the tube vigorously for at least 30 seconds

to facilitate dissolution.[17][18] Observe if the solid dissolves completely.

Observation & Classification:

Soluble: If the entire solid dissolves, the compound is classified as soluble in that solvent

under these conditions.
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Slightly Soluble: If a portion of the solid dissolves but some remains undissolved, it is

classified as slightly soluble.

Insoluble: If no significant amount of the solid dissolves, it is classified as insoluble.

Repeat with Other Solvents: Repeat the procedure using different solvents, such as ethanol

and acetone, to determine its solubility profile in common organic solvents.

Synthetic Workflow Visualization
2-Bromo-5-nitroaniline can be synthesized through a multi-step process starting from

bromobenzene. The following diagram illustrates a representative synthetic pathway,

highlighting the key transformations and intermediate compounds. This process involves

nitration, reduction, and amination steps.[19]

Bromobenzene
Nitration

(Conc. H₂SO₄, HNO₃)
Dinitrobromobenzene

(Intermediate B)
Reduction

(Methanol, Ni catalyst)
Intermediate C

Amination
(Acetonitrile, NH₃)

2-Bromo-5-nitroaniline
(Target Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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